Cas no 1803549-67-8 (3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1803549-67-8
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 4801574
• Update Time: 2025-05-25

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)16-7-4(1-12)2-14-5(3-15)6(7)13/h2-3H,13H2
• InChI Key： VEDFXOZYRWAJCZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CN=C(C=O)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 89

Additional information on 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1803549-67-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a cyano group, and a trifluoromethoxy substituent attached to a pyridine ring, along with a carboxaldehyde moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the amino, cyano, and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the attachment of the trifluoromethoxy group with remarkable efficiency.

One of the most promising applications of 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde lies in its potential as a lead compound in drug development. The molecule's ability to modulate various biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been demonstrated in recent studies. For example, researchers have reported that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a candidate for anti-cancer therapies. Additionally, its cyano and trifluoromethoxy groups contribute to its lipophilicity and metabolic stability, which are critical properties for drug candidates.

In the realm of materials science, this compound has shown potential as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxaldehyde group can act as a ligand, enabling the formation of stable metal complexes with desirable magnetic or electronic properties. Recent research has highlighted its use in constructing MOFs with high surface area and porosity, which could find applications in gas storage and catalysis.

The chemical stability of 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is another aspect that makes it attractive for various applications. Its resistance to oxidative degradation under physiological conditions has been validated in multiple studies, ensuring its suitability for biomedical applications. Furthermore, the trifluoromethoxy group imparts electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical transformations.

In terms of environmental considerations, recent studies have focused on the biodegradation pathways of this compound. While it is generally considered stable under normal conditions, controlled experiments have shown that specific microbial strains can metabolize it under aerobic conditions. This knowledge is crucial for assessing its environmental impact and designing sustainable production processes.

The versatility of 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde extends to its use as an intermediate in the synthesis of more complex molecules. Its functional groups allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening in drug discovery. This capability underscores its importance as a key building block in modern organic synthesis.

In conclusion, 3-Amino-5-cyano-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, CAS number 1803549-67-8, is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.